Cas no 1532840-41-7 (1-(1-methyl-1H-pyrazol-4-yl)cyclopentylmethanamine)

• Product Name: 1-(1-methyl-1H-pyrazol-4-yl)cyclopentylmethanamine
• CAS No: 1532840-41-7
• MF: C₁₀H₁₇N₃
• MW: 179.262081861496
• CID: 6234269
• PubChem ID: 82600386
• Update Time: 2025-07-17

1-(1-methyl-1H-pyrazol-4-yl)cyclopentylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(1-methyl-1H-pyrazol-4-yl)cyclopentylmethanamine
• EN300-1832846
• [1-(1-methyl-1H-pyrazol-4-yl)cyclopentyl]methanamine
• 1532840-41-7

• Inchi： 1S/C10H17N3/c1-13-7-9(6-12-13)10(8-11)4-2-3-5-10/h6-7H,2-5,8,11H2,1H3
• InChI Key： QPUNRHKSSMLIEX-UHFFFAOYSA-N
• SMILES： NCC1(C2C=NN(C)C=2)CCCC1

Computed Properties

• Exact Mass: 179.142247555g/mol
• Monoisotopic Mass: 179.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 43.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1-(1-methyl-1H-pyrazol-4-yl)cyclopentylmethanamine

Comprehensive Overview of 1-(1-methyl-1H-pyrazol-4-yl)cyclopentylmethanamine (CAS No. 1532840-41-7)

The compound 1-(1-methyl-1H-pyrazol-4-yl)cyclopentylmethanamine, with the CAS number 1532840-41-7, is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including a cyclopentylmethanamine backbone and a 1-methyl-1H-pyrazol-4-yl substituent, make it a valuable intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate specific biological targets.

In recent years, the demand for novel heterocyclic compounds like 1-(1-methyl-1H-pyrazol-4-yl)cyclopentylmethanamine has surged due to their versatility in medicinal chemistry. This compound is often explored for its role in developing kinase inhibitors and central nervous system (CNS) agents, aligning with current trends in precision medicine. Its pyrazole moiety is particularly noteworthy, as pyrazole derivatives are known for their pharmacological activities, including anti-inflammatory and anticancer properties.

The synthesis of CAS 1532840-41-7 involves multi-step organic reactions, often starting from readily available precursors like cyclopentanone and 1-methyl-1H-pyrazole-4-carbaldehyde. Optimizing the yield and purity of this compound is a key focus for chemists, especially in scalable production for industrial applications. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are routinely employed to characterize its structure and ensure quality control.

From an industrial perspective, 1-(1-methyl-1H-pyrazol-4-yl)cyclopentylmethanamine is often discussed in the context of green chemistry and sustainable synthesis. With growing environmental concerns, researchers are investigating eco-friendly catalytic systems and solvent-free reactions to produce this compound. This aligns with the broader shift toward sustainable pharmaceutical manufacturing, a topic frequently searched by professionals in the field.

Another area of interest is the compound's potential in agrochemical innovation. Its structural motifs are being evaluated for designing next-generation pesticides and herbicides, addressing global challenges in crop protection. Given the rising demand for food security, this application has become a hot topic in both academic and industrial circles.

In summary, 1-(1-methyl-1H-pyrazol-4-yl)cyclopentylmethanamine (CAS 1532840-41-7) represents a promising scaffold in modern chemistry. Its diverse applications, from drug discovery to sustainable agriculture, highlight its relevance in addressing contemporary scientific and societal challenges. As research progresses, this compound is likely to play an even more significant role in advancing biotechnology and material science.